3-Nitrobenzoic-D4 acid
3-Nitrobenzoic-D4 acid
Brand Name:
Vulcanchem
CAS No.:
78399-78-7
VCID:
VC21097910
InChI:
InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)/i1D,2D,3D,4D
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Molecular Formula:
C7H5NO4
Molecular Weight:
171.14 g/mol
3-Nitrobenzoic-D4 acid
CAS No.: 78399-78-7
Cat. No.: VC21097910
Molecular Formula: C7H5NO4
Molecular Weight: 171.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 78399-78-7 |
|---|---|
| Molecular Formula | C7H5NO4 |
| Molecular Weight | 171.14 g/mol |
| IUPAC Name | 2,3,4,6-tetradeuterio-5-nitrobenzoic acid |
| Standard InChI | InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)/i1D,2D,3D,4D |
| Standard InChI Key | AFPHTEQTJZKQAQ-RHQRLBAQSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[N+](=O)[O-])[2H])C(=O)O)[2H] |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O |
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